2-{[5-(2-bromophenyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{[5-(2-bromophenyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid” is a chemical compound with the CAS Number: 743439-42-1. It has a molecular weight of 458.26 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H11BrF3N3O2S/c18-13-7-2-1-6-12 (13)15-22-23-16 (27-9-14 (25)26)24 (15)11-5-3-4-10 (8-11)17 (19,20)21/h1-8H,9H2, (H,25,26) .Physical and Chemical Properties Analysis
The compound is a powder and is stored at room temperature . The unique physicochemical properties of fluorine, which is part of the trifluoromethyl group in this compound, are thought to contribute to the biological activities of compounds containing this group .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Processes : This compound is synthesized through complex chemical reactions, involving the condensation of certain compounds with ethyl bromoacetate and subsequent reactions with various other chemicals (Demirbas, Karaoglu, Demirbaş, & Sancak, 2004).
Chemical Characterization : The chemical properties, including molecular structure and elemental composition, of this compound and its derivatives have been characterized using techniques like X-ray diffraction, NMR, FT-IR, and Mass Spectral studies (Popiołek et al., 2011).
Pharmacological Properties
- Antimicrobial Activity : Various derivatives of this compound have shown significant antimicrobial activities against certain microorganisms, although no antifungal activity against yeast-like fungi has been observed (Demirbas et al., 2004).
Applications in Material Science
- Organic-Inorganic Hybrid Materials : This compound has been used in the synthesis of organic-inorganic hybrid materials, as seen in the study of hexabromotellurate of triazole ring-containing amino acid (Fizer et al., 2021).
Biological Activity
- Biological Activity Analysis : The derivatives of this compound have been analyzed for various biological activities, including analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial effects (Salionov, 2015).
Potential Therapeutic Applications
- Superoxide Scavenging and Anti-inflammatory Agents : Certain derivatives have been tested for superoxide scavenging activity and as potential anti-inflammatory agents (Maxwell, Wasdahl, Wolfson, & Stenberg, 1984).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
2-[[5-(2-bromophenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]sulfanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrF3N3O2S/c18-13-7-2-1-6-12(13)15-22-23-16(27-9-14(25)26)24(15)11-5-3-4-10(8-11)17(19,20)21/h1-8H,9H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOMQDALGZORFQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrF3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.